Cas no 90980-78-2 (Acetic-1-13C acid,1,1'-anhydride)

Acetic-1-13C acid,1,1'-anhydride Properties

Names and Identifiers

• Acetic-1-13C acid,1,1'-anhydride
• Acetic Anhydride (1,1-13C2)
• Acetic Anhydride-1,1’-13C2
• 13C Labeled acetic anhydride
• Acetic-1-13Cacid, anhydride (7CI,9CI)
• Acetic-1-13C acid, anhydride (7CI, 9CI)
• Acetic anhydride-1,1'-13C2
• 90980-78-2
• Acetic anhydride(1,1-13c2)
• SCHEMBL1331774
• Acetic anhydride-1,1'-13C2, 99 atom % 13C
• ACETIC ANHYDRIDE (1,1'-13C2, 99%)
• +Expand

• MDL： MFCD00083862
• InChIKey： WFDIJRYMOXRFFG-CQDYUVAPSA-N
• Inchi： 1S/C4H6O3/c1-3(5)7-4(2)6/h1-2H3/i3+1,4+1
• SMILES： O([13C](=O)C)[13C](=O)C

Computed Properties

• Exact Mass: 104.03840372g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 104.03840372g/mol
• Heavy Atom Count: 7
• Complexity: 83.1
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Refractive Index: n20/D 1.39(lit.)
• Boiling Point: 138-140 °C(lit.)
• Melting Point: -73 °C (lit.)
• Flash Point: Fahrenheit: 120.2 ° f
  Celsius: 49 ° c
  
• Color/Form: colorless liquid
• Density: 1.101 g/mL at 25 °C